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Compound of Interest

Compound Name: beta-Aflatrem

CAS No.: 144446-23-1

Cat. No.: B593460

Get Quote

Executive Summary & Chemical Profile
beta-Aflatrem (CAS: 144446-23-1) is a tremorgenic indole-diterpene mycotoxin produced by

Aspergillus flavus.[1][2] Structurally, it consists of a paxilline-like core with a specific

stereochemical configuration that differentiates it from alpha-Aflatrem and other related

congeners like paspalinine.

Critical Technical Insight: The molecule is highly lipophilic (ngcontent-ng-c567981813=""

_nghost-ng-c1980439775="" class="inline ng-star-inserted">

), possessing a complex polycyclic structure that makes it inherently stable in organic solvents
(DMSO, Chloroform) but thermodynamically unstable in aqueous environments. In water, it
does not typically "degrade" immediately via hydrolysis but rather undergoes rapid micro-
precipitation, leading to a false loss of biological activity. True chemical degradation occurs via
oxidation or acid-catalyzed rearrangement of the indole moiety upon prolonged exposure to
light or low pH.
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Property Specification

Molecular Formula

Molecular Weight 501.66 g/mol

Solubility (DMSO) 10 mM (Soluble)

Solubility (Water) Insoluble (Precipitates > 1-5 µM without carrier)

Primary Hazard
Potent Neurotoxin (BK Channel Blocker/GABA

modulator)

Solubility & Stock Preparation: The DMSO Standard
Why DMSO?
Dimethyl sulfoxide (DMSO) is the required vehicle for beta-Aflatrem.[1] The indole-diterpene

skeleton requires a polar aprotic solvent to disrupt intermolecular Van der Waals forces without

altering the chemical structure.

Protocol: Preparation of 10 mM Stock Solution
Weighing: Accurately weigh 1 mg of beta-Aflatrem powder in a static-free environment.

Note: Use an analytical balance with 0.01 mg readability inside a fume hood.

Solvent Calculation:

Example: For 1 mg, add 199.3 µL of anhydrous DMSO.[1]

Dissolution: Vortex vigorously for 30-60 seconds. Sonicate for 1 minute if visual particulates

remain.

Aliquot & Storage: Dispense into amber glass vials (prevent light degradation). Store at

-20°C (stable for 6-12 months) or -80°C (stable for >2 years).

Aqueous Stability & Dilution: The Danger Zone
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The Mechanism of Failure: "Crash-Out"
Users often report "loss of activity" in aqueous assays. This is rarely chemical degradation of

the beta-Aflatrem molecule itself; rather, it is a physical phase separation.[1] When a high-

concentration DMSO stock is introduced directly into a saline buffer (PBS/media), the drastic

change in polarity causes the hydrophobic beta-Aflatrem to aggregate into micrometer-sized

crystals that settle out of solution or bind to plasticware.

Correct Dilution Workflow (The "Intermediate Step"
Method)
To maintain stability in aqueous solution for the duration of an experiment (4–24 hours), you

must minimize the "solvent shock."

10 mM DMSO Stock
(100% DMSO)

Intermediate Dilution
(100µM in 10% DMSO)

 1:100 Dilution
into Media/Buffer

Final Assay Buffer
(1-10µM, <0.1% DMSO)

 DIRECT SPIKE

 Stepwise Dilution

PRECIPITATION RISK
(Do not skip steps)

If mixed poorly

Click to download full resolution via product page

Figure 1: Step-wise dilution strategy to prevent hydrophobic aggregation (crash-out).

Troubleshooting Guide (Q&A)
Category A: Solubility & Precipitation[3]
Q1: I diluted the DMSO stock directly into my cell culture media, and the solution turned cloudy.

Is this normal?

Diagnosis: No. Cloudiness indicates immediate precipitation of beta-Aflatrem.[1]

Root Cause: The rapid shift from 100% DMSO to aqueous media caused the hydrophobic

compound to aggregate before it could disperse.

Solution: Abort the experiment. The effective concentration is unknown.[1]
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Prevention: Use the "Intermediate Step" method (see Figure 1). Predilute the stock 1:10 or

1:100 in DMSO or ethanol before spiking into the large volume of media, or add the DMSO

stock dropwise while vortexing the media rapidly.

Q2: Can I store the diluted aqueous solution (e.g., 10 µM in PBS) at 4°C for use next week?

Answer:Absolutely not.

Reasoning:

Adsorption: beta-Aflatrem will adhere to the plastic walls of tubes and pipette tips over

time (loss of titer).

Precipitation: Low temperatures (4°C) decrease solubility, accelerating crystal formation.

[1]

Hydrolysis: While the core is relatively robust, the acetal and indole functionalities are

susceptible to slow hydrolysis or oxidation in non-buffered or acidic aqueous

environments.

Protocol: Prepare aqueous dilutions immediately before use (within 30 minutes).

Category B: Chemical Stability & Degradation[1][4]
Q3: My results are inconsistent between experiments. I am using a stock stored at -20°C.

Diagnosis: Freeze-Thaw degradation or Hygroscopic water uptake.[1][3]

Root Cause: DMSO is hygroscopic (absorbs water from air).[1][3] Repeated opening of a

cold vial condenses atmospheric moisture into the DMSO. Water in the DMSO stock

promotes hydrolysis of the beta-Aflatrem over weeks/months.

Solution:

Use single-use aliquots (e.g., 20 µL per vial) to avoid freeze-thaw cycles.

Allow the vial to warm to room temperature before opening to prevent condensation.
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Q4: Is beta-Aflatrem sensitive to light?

Answer: Yes, like most indole-diterpenes (e.g., Paxilline, Lolitrem B).[1]

Mechanism: The indole moiety is electron-rich and prone to photo-oxidation, leading to ring-

opening or polymerization.[1]

Protocol: Handle under low light if possible and always store in amber vials or wrap tubes in

aluminum foil.

Comparative Stability Data
Condition Solvent/Matrix Temperature

Stability
Duration

Status

Stock Solution
100% Anhydrous

DMSO
-80°C > 2 Years ✅ Optimal

Stock Solution
100% Anhydrous

DMSO
-20°C 6–12 Months ✅ Standard

Working Solution
Cell Culture

Media (pH 7.[1]4)
37°C 4–12 Hours ⚠️ Transient

Working Solution
Acidic Buffer (pH

< 5.0)
25°C < 1 Hour ❌ Unstable

Storage Aqueous Buffer 4°C N/A ❌ Precipitates

Biological Context & Pathway
beta-Aflatrem exerts its tremorgenic effect primarily by modulating high-conductance Calcium-

activated Potassium (BK) channels and GABAergic systems.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b593460/docs?utm_src=pdf-body#technical-guide-stability-handling-of-beta-aflatrem-in-aqueous-solution-vs-dmso
https://natuprod.bocsci.com/product/aflatrem-cas-144446-23-1-267469.html
https://natuprod.bocsci.com/product/aflatrem-cas-144446-23-1-267469.html
https://natuprod.bocsci.com/product/aflatrem-cas-144446-23-1-267469.html
https://www.benchchem.com/product/b593460/docs?utm_src=pdf-body#technical-guide-stability-handling-of-beta-aflatrem-in-aqueous-solution-vs-dmso
https://natuprod.bocsci.com/product/aflatrem-cas-144446-23-1-267469.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


beta-Aflatrem

BK Channels
(KCa1.1)

 High Affinity Block

GABA_A Receptors

 Modulation

Inhibition of K+ Efflux Altered Neurotransmitter
Release

Tremors / Ataxia
(Cerebellar Effect)

Click to download full resolution via product page

Figure 2: Simplified mechanism of action. Stability of the molecule is required to maintain the

specific stereochemistry needed for BK channel binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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